Cas no 1160248-96-3 (6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride)

• Product Name: 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride
• CAS No: 1160248-96-3
• MF: C₁₄H₁₅ClOS
• MW: 266.786301851273
• MDL: MFCD12197877
• CID: 4682114
• Update Time: 2025-11-07

6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(1,1-dimethylpropyl)-1-benzothiophene-3-carbonyl chloride
• 6-(2-methylbutan-2-yl)-1-benzothiophene-3-carbonyl chloride
• 6-(Tert-pentyl)benzo[b]thiophene-3-carbonyl chloride
• STL508730
• BBL037047
• benzo[b]thiophene-3-carbonyl chloride, 6-(1,1-dimethylpropyl)-
• 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride

• MDL： MFCD12197877
• Inchi： 1S/C14H15ClOS/c1-4-14(2,3)9-5-6-10-11(13(15)16)8-17-12(10)7-9/h5-8H,4H2,1-3H3
• InChI Key： UHIIXZYVBNUBDF-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC2C1=CC=C(C=2)C(C)(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride

Research Briefing on 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride (CAS: 1160248-96-3)

6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride (CAS: 1160248-96-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core and carbonyl chloride functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The compound's unique structural features, including the tert-pentyl substituent at the 6-position, contribute to its reactivity and selectivity in chemical transformations. Researchers have utilized 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride as a building block for the synthesis of more complex molecules, leveraging its ability to undergo nucleophilic acyl substitution reactions with amines, alcohols, and other nucleophiles. This versatility has made it a valuable tool in medicinal chemistry campaigns aimed at optimizing drug candidates.

Recent advancements in the application of this compound have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel benzothiophene-based inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. The study highlighted the compound's role in improving the pharmacokinetic properties of the resulting inhibitors, particularly in terms of metabolic stability and oral bioavailability.

Another notable development involves the use of 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride in the preparation of fluorescent probes for biological imaging. A research team at a leading pharmaceutical company reported the successful incorporation of this compound into a series of near-infrared (NIR) fluorophores, enabling real-time visualization of enzyme activity in live cells. This application underscores the compound's utility beyond traditional drug discovery, extending into the realm of diagnostic tools and chemical biology.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the preparation of 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride to improve yield and purity. A 2022 patent application disclosed an improved synthetic route that reduces the formation of byproducts and enhances the scalability of the process. These advancements are critical for ensuring a reliable supply of the compound for both academic and industrial research purposes.

Looking ahead, the potential applications of 6-(1,1-Dimethylpropyl)-1-benzothiophene-3-carbonyl chloride continue to expand. Ongoing research is exploring its use in the development of covalent inhibitors, where its reactive carbonyl chloride group can form stable bonds with target proteins. Additionally, its incorporation into metal-organic frameworks (MOFs) for drug delivery applications represents an emerging area of interest. As the understanding of its chemical properties and biological interactions deepens, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical research.